Cas no 2171874-25-0 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-hydroxybutanoic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-hydroxybutanoic acid
• CAS No: 2171874-25-0
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 6499202
• PubChem ID: 165536279
• Update Time: 2025-06-30

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-hydroxybutanoic acid
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-2-hydroxybutanoic acid
• EN300-1514649
• 2171874-25-0

• Inchi： 1S/C24H28N2O6/c1-15(22(28)25-13-11-21(27)23(29)30)10-12-26-24(31)32-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20-21,27H,10-14H2,1H3,(H,25,28)(H,26,31)(H,29,30)
• InChI Key： HQIADFIVHMEQOY-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)C(NCCC(C(=O)O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 125Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-hydroxybutanoic acid

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-hydroxybutanoic acid and Its Significance in Modern Biochemical Research

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-hydroxybutanoic acid, with the CAS No. 2171874-25-0, represents a novel class of bifunctional molecules that have garnered significant attention in the field of biochemical research. This compound is characterized by its unique structural framework, which combines a fluorene core with multiple functional groups, including methoxycarbonyl, amino, and hydroxy functionalities. The integration of these groups creates a versatile platform for targeted drug delivery, molecular imaging, and bioconjugation applications. Recent advancements in synthetic chemistry and biotechnology have further enhanced the potential of this molecule to address complex biological challenges.

The fluorene moiety, a polycyclic aromatic hydrocarbon, is known for its photophysical properties, which make it an ideal candidate for applications in fluorescent labeling and optical imaging. The presence of the methoxycarbonyl group in the 9H-fluoren-9-yl ring introduces steric and electronic effects that influence the molecule's reactivity and solubility. Additionally, the amino functionality at the 2-methylbutanamido position enables the molecule to participate in hydrogen bonding interactions, which are critical for its role in protein-protein interactions and enzyme inhibition. The hydroxy group in the 2-hydroxybutanoic acid moiety further enhances its solubility and metabolic stability, making it suitable for in vivo applications.

Recent studies have demonstrated that the 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-hydroxybutanoic acid can serve as a molecular scaffold for the development of targeted therapies. For instance, researchers have explored its potential in modulating inflammatory responses by inhibiting key signaling pathways such as NF-κB and MAPK. The fluorene core has been shown to enhance the molecule's ability to cross the blood-brain barrier, a critical factor in the treatment of neurodegenerative diseases. This property has led to its investigation in the context of Alzheimer's disease and Parkinson's disease, where the molecule's ability to target specific neuronal pathways has been highlighted.

One of the most promising applications of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-hydroxybutanoic acid lies in its potential as a bioconjugation agent. The amino and hydroxy groups provide multiple sites for chemical modification, allowing for the attachment of various functional groups such as fluorescent dyes, peptides, and targeting ligands. This versatility has been leveraged in the development of targeted drug delivery systems, where the molecule serves as a linker between therapeutic agents and specific biomarkers. For example, recent work has demonstrated its use in conjugating anti-cancer drugs to EGFR-overexpressing cancer cells, significantly improving the therapeutic index and reducing off-target effects.

In the realm of molecular imaging, the fluorene core of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-hydroxybutanoic acid has been exploited for its inherent fluorescence properties. Researchers have engineered derivatives of this molecule to emit light at specific wavelengths, enabling real-time monitoring of cellular processes. This has been particularly useful in studying signal transduction pathways and metabolic fluxes in live cells. The methoxycarbonyl group has been shown to enhance the molecule's photostability, a critical factor for long-term imaging applications.

Another area of active research involves the synthetic biology applications of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-hydroxybutanoic acid. The molecule's structural complexity provides a platform for the design of rational drug candidates with tailored pharmacological profiles. For instance, modifications to the 2-methylbutanamido group have been explored to enhance the molecule's selectivity for specific enzymes, such as serine proteases, which are implicated in various pathological conditions. This approach has led to the development of inhibitors with improved potency and reduced toxicity, as demonstrated in preclinical studies.

The hydroxy functionality in the 2-hydroxybutanoic acid moiety has also been studied for its role in metabolic regulation. Researchers have hypothesized that the molecule can act as a metabolic intermediate in certain biochemical pathways, potentially influencing cellular metabolism and energy homeostasis. This hypothesis is supported by studies showing that the molecule can modulate the activity of mitochondrial enzymes, suggesting a potential role in metabolic disorders such as diabetes and obesity.

Despite its promising applications, the 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-hydroxybutanoic acid faces challenges in clinical translation. One of the primary hurdles is the synthetic complexity of the molecule, which requires advanced organic synthesis techniques to achieve high yields and purity. Additionally, the toxicological profile of the molecule needs further investigation to ensure its safety for long-term use in therapeutic applications. Ongoing research is focused on optimizing the synthetic route and functionalization strategies to address these challenges.

Recent advancements in computational chemistry have also played a crucial role in the study of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-hydroxybutanoic acid. Molecular modeling and in silico screening have been used to predict the molecule's binding affinity to target proteins and to identify potential drug-target interactions. These computational tools have accelerated the lead optimization process, allowing researchers to design more effective derivatives of the molecule.

Looking ahead, the 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-hydroxybutanoic acid is poised to become a cornerstone in the development of precision medicine and personalized therapies. Its unique structural features and functional versatility make it an ideal candidate for multifunctional drug delivery systems and targeted biomarker detection. As research in this area continues to evolve, the molecule's potential to address complex biological and medical challenges is expected to expand significantly.